Cas no 1185298-10-5 (3-(4-Bromo-2-fluorophenoxy)methylpiperidine Hydrochloride)

• Product Name: 3-(4-Bromo-2-fluorophenoxy)methylpiperidine Hydrochloride
• CAS No: 1185298-10-5
• MF: C₁₂H₁₆BrClFNO
• MW: 324.616945266724
• CID: 3045729
• PubChem ID: 46735621
• Update Time: 2025-06-10

3-(4-Bromo-2-fluorophenoxy)methylpiperidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[(4-Bromo-2-fluorophenoxy)methyl]piperidinehydrochloride
• 3-[(4-BROMO-2-FLUOROPHENOXY)METHYL]PIPERIDINE
• 3-[(4-Bromo-2-fluorophenoxy)methyl]piperidine hydrochloride
• 3-(4-bromo-2-fluorophenoxymethyl)piperidine hydrochloride
• 3-[(4-bromo-2-fluorophenoxy)methyl]piperidine;hydrochloride
• 3-[(4-Bromo-2-fluorophenoxy)methyl]piperidine hydrochloride, AldrichCPR
• 3-((4-Bromo-2-fluorophenoxy)methyl)piperidine hydrochloride
• 1185298-10-5
• AKOS015843696
• 3-(4-Bromo-2-fluorophenoxy)methylpiperidine Hydrochloride

• Inchi： 1S/C12H15BrFNO.ClH/c13-10-3-4-12(11(14)6-10)16-8-9-2-1-5-15-7-9;/h3-4,6,9,15H,1-2,5,7-8H2;1H
• InChI Key： YITSEBQKRVTKIO-UHFFFAOYSA-N
• SMILES： O(C1C=CC(Br)=CC=1F)CC1CNCCC1.Cl

Computed Properties

• Exact Mass: 323.00878g/mol
• Monoisotopic Mass: 323.00878g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(4-Bromo-2-fluorophenoxy)methylpiperidine Hydrochloride

Comprehensive Overview of 3-(4-Bromo-2-fluorophenoxy)methylpiperidine Hydrochloride (CAS No. 1185298-10-5)

3-(4-Bromo-2-fluorophenoxy)methylpiperidine Hydrochloride (CAS No. 1185298-10-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the class of piperidine derivatives, which are widely recognized for their versatility in drug discovery and development. Its molecular structure incorporates a 4-bromo-2-fluorophenoxy moiety, a feature that enhances its potential for binding to biological targets, making it a subject of interest in the design of novel therapeutic agents.

In recent years, the demand for halogenated aromatic compounds like 3-(4-Bromo-2-fluorophenoxy)methylpiperidine Hydrochloride has surged, driven by their applications in medicinal chemistry and material science. Researchers are particularly intrigued by the compound's potential as a building block for synthesizing more complex molecules. The presence of both bromine and fluorine atoms in its structure offers unique reactivity patterns, enabling selective modifications that are crucial for optimizing drug candidates. This aligns with the growing trend in precision medicine, where tailored molecular designs are essential for targeting specific disease pathways.

The compound's CAS No. 1185298-10-5 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents. Its hydrochloride salt form enhances solubility, a critical factor for bioavailability in pharmaceutical formulations. This property is particularly relevant in the context of drug delivery systems, a hot topic in modern pharmacology. As the pharmaceutical industry shifts toward small-molecule therapeutics, compounds like 3-(4-Bromo-2-fluorophenoxy)methylpiperidine Hydrochloride are increasingly valuable for their modularity and synthetic accessibility.

From an SEO perspective, queries such as "piperidine derivatives in drug discovery" and "role of halogenated compounds in pharmaceuticals" reflect the broader interest in this compound's applications. Additionally, the rise of AI-driven drug discovery has amplified the need for high-quality chemical libraries, where CAS No. 1185298-10-5 could play a pivotal role. Its inclusion in virtual screening databases underscores its relevance in computational chemistry, another area of intense research activity.

In agrochemical research, 3-(4-Bromo-2-fluorophenoxy)methylpiperidine Hydrochloride is explored for its potential as a pesticide intermediate. The 4-bromo-2-fluorophenoxy group is known to confer herbicidal activity, aligning with the industry's push for sustainable crop protection solutions. This resonates with global discussions on food security and environmental impact, making the compound a timely subject for investigation.

Quality control and analytical characterization of 3-(4-Bromo-2-fluorophenoxy)methylpiperidine Hydrochloride are critical for ensuring its suitability in research and industrial applications. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify purity and structural integrity. These methods are frequently searched in conjunction with the compound's CAS number, highlighting the importance of reproducible synthesis protocols in scientific workflows.

In summary, 3-(4-Bromo-2-fluorophenoxy)methylpiperidine Hydrochloride (CAS No. 1185298-10-5) represents a multifaceted compound with promising applications across pharmaceuticals, agrochemicals, and material science. Its structural attributes and reactivity profile position it as a valuable asset in the quest for innovative solutions to contemporary challenges in health and agriculture. As research continues to evolve, this compound is likely to remain a focal point for scientists and industry professionals alike.